Cas no 175204-01-0 (2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile)

2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile structure
175204-01-0 structure
Product Name:2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile
CAS No:175204-01-0
MF:C15H12ClNO2
MW:273.714282989502
CID:111887
PubChem ID:53423180
Update Time:2025-04-18

2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile
    • 2-[(3-chlorophenyl)methoxy]-6-methoxybenzonitrile
    • Benzonitrile,2-[(3-chlorophenyl)methoxy]-6-methoxy-
    • 2-(3-Chlorobenzyloxy)-6-methoxybenzonitrile
    • DTXSID20698246
    • 175204-01-0
    • Inchi: 1S/C15H12ClNO2/c1-18-14-6-3-7-15(13(14)9-17)19-10-11-4-2-5-12(16)8-11/h2-8H,10H2,1H3
    • InChI Key: VNEOKXRPFWMBDP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)COC1C=CC=C(C=1C#N)OC

Computed Properties

  • Exact Mass: 273.05576
  • Monoisotopic Mass: 273.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • PSA: 42.25
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